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A Guide Based on 1-Heptanol as an Analog

The following information is primarily derived from the safety data sheet for 1-Heptanol [1]. Since 7-

Chloro-1-heptanol is a derivative, it is expected to share many physical and hazardous properties with its

parent compound, but the chlorine substituent will modify its behavior. The data below for 1-heptanol should

be treated as a close estimate, and all experimental work with 7-Chloro-1-heptanol should be approached

with extra caution, verifying properties with supplier documentation whenever possible.

Likely Physicochemical Properties

The table below summarizes the key properties of 1-Heptanol, which can serve as a baseline for 7-Chloro-1-

heptanol [1].

Property Value for 1-Heptanol

CAS Number 111-70-6

Molecular Formula C₇H₁₆O

Molecular Weight 116.2 g/mol
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Property Value for 1-Heptanol

Physical State Clear, colorless liquid

Flash Point 76 °C (Closed cup)

Boiling Point 176 °C

Melting Point -36 °C

Relative Density 0.822 g/cm³ at 25°C

Water Solubility 1.63 g/L at 20°C

Log Pow 2.2

Vapor Pressure 0.7 hPa at 20°C

> Note: The introduction of a chlorine atom in 7-Chloro-1-heptanol is likely to decrease water solubility

and increase molecular weight and density compared to the values listed above.

Safe Storage and Handling Conditions

Safe storage of chemicals is critical to prevent dangerous reactions. The following guidelines are synthesized

from general laboratory safety standards and the specific storage conditions for 1-heptanol [2] [1].

Storage Conditions: Store in a cool, dry place, kept in a tightly closed container within a well-
ventilated area [1].

Material Segregation: This compound must be segregated from strong oxidizing agents, acid
chlorides, and acid anhydrides [1]. The diagram below outlines the logical process for determining

chemical storage segregation to prevent incompatibility.
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Chemical Storage Segregation Workflow

Flammable Storage: 1-Heptanol is classified as a combustible liquid (Flash point = 76°C) [1]. While

it may not require an explosion-proof refrigerator, it must be stored away from heat and ignition
sources. For larger quantities, a dedicated flammables storage cabinet is recommended [2].
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Secondary Containment: Use secondary containment (like drip trays) for all liquid containers to

manage spills [2].
Personal Protective Equipment (PPE): Wear nitrile rubber gloves (minimum layer thickness 0.4

mm), safety glasses, and impervious clothing. Use respiratory protection if ventilation is insufficient
[1].

Key Experimental Considerations

When working with 7-Chloro-1-heptanol in the laboratory, please note the following protocols and hazards.

Toxicity and Health Hazards

Based on 1-heptanol data, the compound may be harmful if swallowed, in contact with skin, or if it causes

serious eye irritation [1]. The chlorine atom in 7-Chloro-1-heptanol could potentially increase its toxicity.

Always consult a specific SDS for the exact compound.

First Aid Measures

Inhalation: Move to fresh air and seek medical attention [1].
Skin Contact: Wash thoroughly with soap and water [1].

Eye Contact: Rinse cautiously with water for several minutes and consult a physician [1].
Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical care [1].

Spill and Disposal Procedures

Spill Control: Contain the spill immediately. Avoid inhaling vapors and remove all ignition sources.
Collect the spillage with an electrically protected vacuum cleaner or by wet-brushing [1].

Environmental Protection: Prevent the material from entering drains or the environment [1].
Disposal: Dispose of contents and container according to local regulations as hazardous waste [1].

Conclusion and Critical Disclaimer
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This guide provides a foundational understanding based on the closest available chemical analog. However,

for definitive research and development work, especially in a drug development context, obtaining the

specific Safety Data Sheet for 7-Chloro-1-heptanol from a certified supplier is non-negotiable.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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